Cas no 2219371-62-5 (N-benzyl-4-bromoaniline hydrochloride)

• Product Name: N-benzyl-4-bromoaniline hydrochloride
• CAS No: 2219371-62-5
• MF: C₁₃H₁₃BrClN
• MW: 298.606021642685
• CID: 6170163
• PubChem ID: 137952165
• Update Time: 2025-11-01

N-benzyl-4-bromoaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-bromoaniline hydrochloride
• EN300-1704463
• starbld0026881
• 2219371-62-5
• N-benzyl-4-bromoaniline;hydrochloride

• Inchi： 1S/C13H12BrN.ClH/c14-12-6-8-13(9-7-12)15-10-11-4-2-1-3-5-11;/h1-9,15H,10H2;1H
• InChI Key： RKVAOAGKOQDAQT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NCC1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 296.99199g/mol
• Monoisotopic Mass: 296.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on N-benzyl-4-bromoaniline hydrochloride

Comprehensive Analysis of N-benzyl-4-bromoaniline hydrochloride (CAS No. 2219371-62-5)

N-benzyl-4-bromoaniline hydrochloride (CAS No. 2219371-62-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique benzyl and bromo functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals often search for "N-benzyl-4-bromoaniline hydrochloride synthesis" or "CAS 2219371-62-5 applications," reflecting its relevance in modern chemistry.

The molecular structure of N-benzyl-4-bromoaniline hydrochloride features a benzyl group attached to an aniline ring, which is further substituted with a bromo atom at the para position. This configuration makes it a valuable building block in medicinal chemistry, particularly in the development of drug candidates and biologically active compounds. Recent trends show increased interest in "4-bromoaniline derivatives" and "benzylamine-based pharmaceuticals," highlighting its potential in drug discovery.

One of the key advantages of N-benzyl-4-bromoaniline hydrochloride is its stability and solubility in various solvents, making it suitable for diverse experimental conditions. Laboratories frequently inquire about "solubility of CAS 2219371-62-5" or "handling N-benzyl-4-bromoaniline hydrochloride," emphasizing the need for practical insights. Its hydrochloride form enhances its compatibility with aqueous systems, a feature highly valued in bioconjugation and peptide synthesis.

In the context of green chemistry, N-benzyl-4-bromoaniline hydrochloride aligns with the growing demand for sustainable synthetic routes. Searches like "eco-friendly synthesis of bromoaniline derivatives" or "green catalysts for benzylamine reactions" reflect this shift. Researchers are exploring catalytic methods to optimize its production, reducing waste and energy consumption. This focus on sustainability positions the compound as a forward-thinking choice for industrial applications.

The compound's role in material science is another area of interest. Its aromatic and halogenated properties make it a candidate for designing organic electronic materials and photovoltaic devices. Queries such as "bromoaniline in OLEDs" or "benzylamine-based polymers" underscore its potential beyond pharmaceuticals. This multidisciplinary applicability ensures its continued relevance in cutting-edge research.

Quality control and analytical characterization of N-benzyl-4-bromoaniline hydrochloride are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are commonly employed, as evidenced by searches for "CAS 2219371-62-5 purity analysis." Rigorous testing protocols are essential to meet the standards required for high-throughput screening and preclinical studies.

Looking ahead, the demand for N-benzyl-4-bromoaniline hydrochloride is expected to rise, driven by its utility in innovative therapeutics and advanced materials. Its compatibility with emerging technologies, such as AI-driven drug design and automated synthesis platforms, further enhances its appeal. As the scientific community continues to explore its possibilities, this compound remains a cornerstone in the toolkit of modern chemists and researchers.